Cas no 942475-14-1 (5-Bromo-2-chloro-1,3-diethylbenzene)

• Product Name: 5-Bromo-2-chloro-1,3-diethylbenzene
• CAS No: 942475-14-1
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• CID: 3157474
• PubChem ID: 44891102
• Update Time: 2025-04-21

5-Bromo-2-chloro-1,3-diethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-1,3-diethylbenzene
• 942475-14-1

• MDL： MFCD09743752
• Inchi： 1S/C10H12BrCl/c1-3-7-5-9(11)6-8(4-2)10(7)12/h5-6H,3-4H2,1-2H3
• InChI Key： OEFQUZJAISQYEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC)C(=C(C=1)CC)Cl

Computed Properties

• Exact Mass: 245.98109Da
• Monoisotopic Mass: 245.98109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų